Cas no 38950-28-6 (Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1))

Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1) Properties

Names and Identifiers

• Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1)
• KLIGLER IRON AGAR
• Sodium 3,4-Dichlorobenzenesulfonate
• sodium,3,4-dichlorobenzenesulfonic acid
• 3,4-Dichlorobenzenesulfonic acid sodium salt
• Nsc190681
• sodium 3,4-dichlorobenzenesulphonate
• 38950-28-6
• NSC 190681
• EINECS 254-208-3
• Sodium 3,4-dichlorobenzenesulphonate
• sodium;3,4-dichlorobenzenesulfonic acid;hydride
• +Expand

• InChIKey： AIXLZRHUNVRXTR-UHFFFAOYSA-M
• Inchi： InChI=1S/C6H4Cl2O3S.Na/c7-5-2-1-4(3-6(5)8)12(9,10)11;/h1-3H,(H,9,10,11);/q;+1/p-1
• SMILES： [Na+].ClC1C=CC(S([O-])(=O)=O)=CC=1Cl

Computed Properties

• Exact Mass: 247.90789
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 247.908
• Heavy Atom Count: 13
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: Not determined
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 3.32090
• PSA: 57.2
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.668